Ndg-nbpde

• CAS No.: 62624-73-1
• Molecular Formula: C30H27N5O7
• Molecular Weight: 569.6 g/mol
• IUPAC Name: 9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-[(7,8,9-trihydroxy-7,8,9,10-tetrahydrobenzo[a]pyren-10-yl)amino]-1H-purin-6-one
• InChI: InChI=1S/C30H27N5O7/c36-10-18-17(37)9-19(42-18)35-11-31-24-28(35)33-30(34-29(24)41)32-23-22-15-7-6-13-3-1-2-12-4-5-14(21(15)20(12)13)8-16(22)25(38)27(40)26(23)39/h1-8,11,17-19,23,25-27,36-40H,9-10H2,(H2,32,33,34,41)/t17-,18+,19+,23?,25?,26?,27?/m0/s1
• InChI Key: WOKFWJGVLJVTLH-STDLFCEZSA-N
• Isomeric SMILES: C1[C@@H]([C@H](O[C@H]1N2C=NC3=C2N=C(NC3=O)NC4C(C(C(C5=C4C6=C7C(=C5)C=CC8=C7C(=CC=C8)C=C6)O)O)O)CO)O
• Canonical SMILES: C1C(C(OC1N2C=NC3=C2N=C(NC3=O)NC4C(C(C(C5=C4C6=C7C(=C5)C=CC8=C7C(=CC=C8)C=C6)O)O)O)CO)O

Description

Nitrogen-doped graphene (Ndg-nbpde) is a modified form of graphene where nitrogen atoms are incorporated into the carbon lattice This doping process alters the electronic properties of graphene, making it suitable for various applications in electronics, energy storage, and catalysis

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of nitrogen-doped graphene can be achieved through several methods, including chemical vapor deposition (CVD), hydrothermal synthesis, and solvothermal methods. In the CVD method, a carbon source such as methane is decomposed at high temperatures in the presence of a nitrogen-containing precursor like ammonia. This process results in the incorporation of nitrogen atoms into the graphene lattice .

Industrial Production Methods

Industrial production of nitrogen-doped graphene typically involves large-scale CVD processes. These processes are optimized for high yield and consistent quality. The reaction conditions, such as temperature, pressure, and gas flow rates, are carefully controlled to ensure uniform doping and high-quality graphene sheets .

Chemical Reactions Analysis

Types of Reactions

Nitrogen-doped graphene undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by the presence of nitrogen atoms, which introduce active sites on the graphene surface.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as hydrazine. The reaction conditions, such as temperature and pH, are adjusted to optimize the reaction outcomes .

Major Products

The major products formed from these reactions include functionalized graphene derivatives with enhanced properties. For example, oxidation reactions can introduce oxygen-containing functional groups, while reduction reactions can restore the graphene structure .

Scientific Research Applications

Nitrogen-doped graphene has a wide range of scientific research applications:

Chemistry: It is used as a catalyst in various chemical reactions, including hydrogen evolution and oxygen reduction reactions.

Biology: In biological research, nitrogen-doped graphene is explored for its potential in biosensors and drug delivery systems.

Medicine: Its biocompatibility and enhanced properties make it suitable for medical applications such as tissue engineering and imaging.

Industry: In industrial applications, nitrogen-doped graphene is used in the development of advanced materials for energy storage, such as supercapacitors and batteries.

Mechanism of Action

The mechanism by which nitrogen-doped graphene exerts its effects involves the interaction of nitrogen atoms with the carbon lattice. These interactions create active sites that enhance the material’s catalytic and electronic properties. The molecular targets and pathways involved include the modulation of electronic density and the facilitation of charge transfer processes .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to nitrogen-doped graphene include boron-doped graphene, sulfur-doped graphene, and phosphorus-doped graphene. These compounds also involve the incorporation of heteroatoms into the graphene lattice to modify its properties .

Uniqueness

What sets nitrogen-doped graphene apart is its ability to enhance both the electronic and chemical properties of graphene simultaneously. The presence of nitrogen atoms introduces active sites that are particularly effective in catalytic applications, making it a versatile material for various scientific and industrial uses .